Cas no 2228293-47-6 (2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2228293-47-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5813113
• PubChem ID: 165978027
• Update Time: 2025-06-13

2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-methoxyacetic acid
• 2228293-47-6
• EN300-1748881
• 2-[1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl]-2-methoxyacetic acid

• Inchi： 1S/C11H16N2O3/c1-3-13-7-4-8(12-13)11(5-6-11)9(16-2)10(14)15/h4,7,9H,3,5-6H2,1-2H3,(H,14,15)
• InChI Key： ZQPBGDWRKXPPTH-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2C=CN(CC)N=2)CC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-methoxyacetic acid

Introduction to 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228293-47-6)

2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-methoxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 2228293-47-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropyl ring conjugated with a pyrazole moiety and a methoxyacetic acid side chain, has garnered attention due to its structural complexity and potential biological activities. The unique combination of heterocyclic and acetic acid functionalities makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural framework of 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-methoxyacetic acid incorporates several key pharmacophoric elements. The cyclopropyl group contributes to steric hindrance, which can influence binding affinity and selectivity in biological targets. The pyrazole ring, a well-known scaffold in medicinal chemistry, is often associated with anti-inflammatory, antiviral, and anticancer properties. Additionally, the methoxyacetic acid moiety introduces a polar functional group that may enhance solubility and metabolic stability, critical factors in drug development.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the versatility of heterocyclic compounds. The pyrazole derivatives, including those with cycloalkyl substituents, have been extensively studied for their pharmacological effects. For instance, modifications at the 3-position of the pyrazole ring can significantly alter the biological activity of the molecule. This compound exemplifies such modifications, where the 1-ethyl substitution on the pyrazole ring may enhance its interaction with biological targets compared to its unsubstituted counterparts.

The cyclopropyl group in 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-methoxyacetic acid is particularly noteworthy, as it has been shown to improve metabolic stability and reduce susceptibility to enzymatic degradation. This feature is highly desirable in drug design, where prolonged half-life can lead to improved therapeutic efficacy. Furthermore, the presence of both methoxy and acetoxy functional groups provides multiple sites for further derivatization, allowing chemists to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been employed to evaluate the binding affinity of 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-methoxyacetic acid to various biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways. Specifically, its interaction with cyclooxygenase (COX) enzymes has been explored, as these enzymes are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-methoxyacetic acid presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring is notoriously difficult to functionalize due to its strained three-membered carbon framework. However, recent methodologies have demonstrated effective strategies for introducing substituents onto cyclopropyl rings while maintaining their integrity. These advancements have opened new avenues for constructing complex molecules like this one.

The methoxyacetic acid side chain in this compound not only contributes to its solubility but also provides a handle for further chemical modifications. For example, esterification or amidation of the carboxylic acid group could yield derivatives with enhanced bioavailability or targeted release profiles. Such modifications are often crucial in optimizing drug candidates for clinical use.

In conclusion, 2-1-(1-ethyl-1H-pyrazol-3-y lcyclopropyl)-2-methoxyacetic acid (CAS No. 2228293–47–6) represents a promising scaffold for pharmaceutical development. Its unique structural features—combining a cyclopropyl ring, an ethyl-substituted pyrazole moiety, and a methoxyacetic acid side chain—make it a versatile candidate for further exploration. With ongoing research into its biological activities and synthetic pathways, this compound holds significant potential as a precursor for novel therapeutic agents.